Cas no 2103985-55-1 (3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine
• CAS No: 2103985-55-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6326197
• PubChem ID: 165481395
• Update Time: 2025-05-19

3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine
• 2103985-55-1
• EN300-1112066

• Inchi： 1S/C9H15N3/c1-7(2)4-5-12-6-9(10)8(3)11-12/h4,6H,5,10H2,1-3H3
• InChI Key： VVJCEMSTXWDXAX-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)C/C=C(\C)/C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine

Introduction to 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine (CAS No. 2103985-55-1)

3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 2103985-55-1, represents a class of heterocyclic compounds that exhibit a wide range of biological activities. The structural framework of this compound, featuring a pyrazole core substituted with alkyl and alkenyl groups, makes it a promising candidate for further exploration in drug discovery and development.

The pyrazole moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine, the presence of a methyl group at the 3-position and a 3-methylbut-2-en-1-yl side chain at the 1-position introduces unique electronic and steric properties that can influence its binding affinity and selectivity. These features make the compound an intriguing subject for structural optimization and lead generation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the pyrazol-4-amine scaffold can effectively modulate the activity of various enzymes and receptors, including those involved in inflammatory pathways, metabolic disorders, and cancer. The specific substitution pattern in 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine may confer unique interactions with target proteins, making it a valuable scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. By leveraging techniques such as combinatorial chemistry and high-throughput screening, researchers can rapidly generate libraries of analogs to explore different functional groups and structural motifs. This approach has been instrumental in identifying lead compounds for several therapeutic areas, including oncology and neurology. The versatility of 3-methyl-1-(3-methylbut-2-en-1-yl)-1H-pyrazol-4-amine makes it an attractive building block for medicinal chemists seeking to develop next-generation drugs.

The synthesis of 3-methyl-1-(3-methylbut-2-en-1-y l)-1H-pyrazol -4 -amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent reports highlight the use of novel catalytic systems and green chemistry principles to improve synthetic efficiency while minimizing environmental impact. These innovations align with the broader trend toward sustainable pharmaceutical manufacturing, where cost-effective and eco-friendly processes are prioritized.

In terms of biological activity, preliminary studies on 3-methyl -1-(3 -methylbut -2 -en -1 -yl ) -1 H -pyrazol -4 -amine have revealed promising results in cell-based assays. The compound has demonstrated inhibitory effects on certain kinases and other enzymes implicated in disease pathways. While further research is needed to fully elucidate its mechanism of action, these findings suggest that it may serve as a useful tool for understanding disease biology and developing targeted therapies.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which new compounds like 3-methyl -1-(3 -methylbut -2 -en -1 -yl ) -1 H -pyrazol -4 -amine are being explored. Machine learning models can predict pharmacokinetic properties, toxicity profiles, and potential side effects with remarkable accuracy, allowing researchers to prioritize promising candidates more efficiently. This synergy between experimental chemistry and computational biology is transforming how new drugs are discovered and developed.

Future directions for research on 3-methyl -1-(3 methylbut 2 en 1 yl ) 1 H pyrazol 4 amine include exploring its potential in preclinical models and conducting detailed structure-function relationship studies. By systematically varying substituents on the pyrazole core, researchers can gain insights into how different functional groups influence biological activity. These studies will not only enhance our understanding of this compound but also provide valuable data for designing more effective therapeutic agents.

The broader significance of 3-methyl -1-(3 methylbut 2 en 1 yl ) 1 H pyrazol 4 amine lies in its contribution to the growing arsenal of molecular tools available for drug discovery. As our understanding of disease mechanisms continues to evolve, so too does our need for innovative compounds like this one. By leveraging cutting-edge synthetic methods, computational techniques, and biological assays, researchers can harness the full potential of this molecule to address unmet medical needs.